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Compound of Interest

1-Chloro-4-[(2-
Compound Name: _
chloroethyl)thiolbenzene

Cat. No.: B1346925

An In-depth Technical Guide to the Safety and Handling of 1-Chloro-4-[(2-
chloroethyl)thio]lbenzene

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development. A specific Safety Data Sheet (SDS) for 1-Chloro-4-[(2-
chloroethyl)thio]lbenzene (CAS: 14366-73-5) is not readily available. The information
presented herein is compiled from data on structurally similar compounds and general
principles of chemical safety. All procedures should be conducted with a thorough risk
assessment and in accordance with institutional and regulatory guidelines.

Introduction

1-Chloro-4-[(2-chloroethyl)thio]benzene is a chemical compound with potential applications
in pharmaceutical and chemical synthesis. Due to its reactive functional groups, a thorough
understanding of its safety and handling precautions is paramount for personnel involved in its
use. This guide provides a comprehensive overview of its potential hazards, recommended
handling procedures, and emergency protocols.

Hazard Identification and Classification
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While a specific GHS classification for 1-Chloro-4-[(2-chloroethyl)thio]benzene is not
available, data for the closely related compound 1-Chloro-4-[[(2-
chloroethyl)thiolmethyl]benzene provides an indication of potential hazards.

GHS Classification (for a structurally similar compound)[1]

Hazard Class Hazard Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Hazardous to the aquatic H413: May cause long lasting
) Category 4 o

environment, long-term hazard harmful effects to aquatic life

Potential Hazards:

Acute Toxicity (Oral): Based on the analogue data, this compound is expected to be harmful
if ingested.

o Skin and Eye Irritation: As with many chlorinated organic compounds, it may cause skin and
eye irritation upon contact.

 Inhalation Toxicity: Vapors or aerosols may be harmful if inhaled.

e Chronic and Environmental Hazards: The compound may be persistent in the environment
and harmful to aquatic life.[1]

Physical and Chemical Properties

Quantitative data for 1-Chloro-4-[(2-chloroethyl)thio]benzene is limited. The following table
includes data for the compound and a structurally similar analogue.
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Value (1-Chloro-4-[[(2-
Value (1-Chloro-4-[(2-

Propert chloroethyl)thiolmethyl]be
S chloroethyl)thio]lbenzene) yh ] vl

nzene)
CAS Number 14366-73-5 71501-38-7[1]
Molecular Formula CsHsCl2S CoH10CI2S[1]
Molecular Weight 207.12 g/mol 221.15 g/mol [1]
XLogP3 Data not available 3.6[1]

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe dust, fume, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.
Storage:

» Store in a cool, dry, and well-ventilated place.

+ Keep container tightly closed.

o Store away from incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 1-Chloro-4-[(2-
chloroethyl)thiolbenzene:
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Protection Type

Recommendation

Eye/Face Protection

Chemical safety goggles or a face shield.

Skin Protection

Chemical-resistant gloves (e.qg., nitrile rubber),

lab coat, and closed-toe shoes.

Respiratory Protection

If working outside a fume hood or if there is a
risk of inhalation, use a NIOSH-approved

respirator with an organic vapor cartridge.

First-Aid Measures

In case of exposure, follow these first-aid measures:

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Accidental Release Measures
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In the event of a spill, follow these procedures:

o Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and
place it in a suitable container for disposal.

o Large Spills: Evacuate the area. Wear appropriate PPE. Contain the spill and prevent it from
entering drains or waterways. Absorb with inert material and dispose of it as hazardous
waste.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Thermal decomposition may produce toxic and corrosive gases such as
carbon oxides, sulfur oxides, and hydrogen chloride.

¢ Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Disposal Considerations

Dispose of this chemical in accordance with federal, state, and local regulations. Do not allow it
to enter the environment.

Experimental Protocols

Acute Oral Toxicity Assessment (Adapted from OECD
Guideline 423)

This protocol provides a general framework for assessing the acute oral toxicity of a chemical.
Objective: To determine the acute oral toxicity of a substance.

Principle: A stepwise procedure is used where a small group of animals is dosed at a defined
level. The outcome of this step determines the dosage for the next group of animals.

Methodology:
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e Animal Selection: Use healthy, young adult rodents of a single sex (typically females).

e Housing and Feeding: House animals individually with controlled temperature, humidity, and
light cycle. Provide standard laboratory diet and water ad libitum.

e Dose Preparation: Prepare the test substance in a suitable vehicle (e.g., water, corn oil). The
concentration should allow for a dose volume of 1-2 mL/100 g body weight.

o Administration: Administer the substance by gavage to fasted animals.

o Observation: Observe animals closely for the first few hours after dosing and then at least
once daily for 14 days. Record all signs of toxicity, including changes in skin, fur, eyes, and
behavior.

» Data Analysis: The classification of toxicity is based on the number of animal mortalities at
specific dose levels.

In Vitro Skin Irritation Test (Adapted from OECD
Guideline 439)

This protocol outlines an in vitro method for assessing skin irritation potential.
Objective: To determine the potential of a substance to cause skin irritation.

Principle: The test uses a reconstructed human epidermis (RhE) model. The viability of the
tissue after exposure to the test substance is measured to assess irritation.

Methodology:
o Tissue Culture: Use commercially available RhE tissue models.

o Test Substance Application: Apply a defined amount of the test substance topically to the
surface of the RhE tissue.

o Exposure and Incubation: Expose the tissue to the substance for a specified period (e.g., 60
minutes), then rinse and incubate for 42 hours.
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 Viability Assessment: Determine cell viability using a quantitative assay, such as the MTT
assay.

» Data Analysis: A substance is identified as an irritant if the tissue viability is reduced below a
certain threshold (typically < 50%) compared to the negative control.

Mandatory Visualizations
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Caption: Workflow for the safe handling of 1-Chloro-4-[(2-chloroethyl)thio]benzene.
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Caption: Experimental workflows for toxicity and irritation testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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